Cas no 67206-19-3 ( )

• Product Name: &nbsp
• CAS No: 67206-19-3
• MF: C₁₁H₁₁ClFNO₃
• MW: 259.661345720291
• CID: 965534
• PubChem ID: 321149
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid
• AC1L83MY
• MolPort-002-885-885
• MS-0005
• NCI60_002209
• NSC270561
• NSC-270561
• AKOS005108815
• SR-01000308122
• 2-(2-chloroacetamido)-3-(4-fluorophenyl)propanoicacid
• SR-01000308122-1
• CHEMBL1989825
• 67206-19-3
• DTXSID70313477
• 2-(2-chloroacetamido)-3-(4-fluorophenyl)propanoic acid
•  

• Inchi： 1S/C11H11ClFNO3/c12-6-10(15)14-9(11(16)17)5-7-1-3-8(13)4-2-7/h1-4,9H,5-6H2,(H,14,15)(H,16,17)
• InChI Key： OGLQHEOJWVIYAI-UHFFFAOYSA-N
• SMILES： ClCC(NC(C(=O)O)CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 259.04123
• Monoisotopic Mass: 259.0411491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: 1.56730